N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide

• IUPAC Name: N-[(E)-(3,4-dihydroxyphenyl)methylideneamino]-1-naphthalen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H23N3O5S/c27-21-8-5-16(13-22(21)28)15-24-25-23(29)18-9-11-26(12-10-18)32(30,31)20-7-6-17-3-1-2-4-19(17)14-20/h1-8,13-15,18,27-28H,9-12H2,(H,25,29)/b24-15+
• InChI Key: XSJPINHLKIUYBB-BUVRLJJBSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NN=CC2=CC(=C(C=C2)O)O)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: C1CN(CCC1C(=O)N/N=C/C2=CC(=C(C=C2)O)O)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H23N3O5S
• Molecular Weight: 453.5 g/mol

Description

N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide, also known as DNPH, is a synthetic compound that has been widely used in scientific research. DNPH is a hydrazone derivative that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide is not fully understood, but it has been shown to interact with various cellular components, including proteins and lipids. N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has been shown to bind to PTPs and inhibit their activity, leading to the modulation of cellular signaling pathways. N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has also been shown to interact with ROS, leading to the formation of fluorescent adducts that can be detected using fluorescence microscopy.
Biochemical and Physiological Effects:
N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has been shown to have various biochemical and physiological effects, including its ability to modulate cellular signaling pathways and its ability to detect ROS. N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has also been shown to have antioxidant properties, which may have potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide is also a relatively stable compound, which allows for its use in various experimental conditions. However, one of the limitations of using N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide is its potential toxicity, which may limit its use in certain experimental conditions.

Future Directions

There are several potential future directions for research involving N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide. One area of research could focus on the development of new fluorescent probes based on N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide for the detection of ROS. Another area of research could focus on the development of new inhibitors of PTPs based on N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide. Additionally, the potential therapeutic applications of N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide as an antioxidant could be further explored in the treatment of various diseases.

Synthesis Methods

N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide can be synthesized by the reaction of 2-naphthalenesulfonyl chloride with piperidine-4-carbohydrazide in the presence of sodium hydroxide. The resulting compound is then reacted with 3,4-dihydroxybenzaldehyde to produce N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide. The synthesis of N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has been well established and has been used in various research studies.

Scientific Research Applications

N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has been used in various scientific research studies, including its application as a fluorescent probe for the detection of reactive oxygen species (ROS). ROS are important signaling molecules involved in various physiological processes, and their detection is crucial in understanding their role in disease development. N'-(3,4-dihydroxybenzylidene)-1-(2-naphthylsulfonyl)-4-piperidinecarbohydrazide has also been used as a selective inhibitor of protein tyrosine phosphatases (PTPs), which are important enzymes involved in the regulation of cellular signaling pathways.